One of the primary applications of BNG is solubilizing and purifying membrane proteins. These proteins are embedded within the cell membrane, making them difficult to study directly. BNG's gentle detergent properties allow it to extract these proteins from the membrane while maintaining their structure and function. This is crucial for further analysis, such as crystallization for X-ray diffraction or functional assays [].
Here's why BNG is particularly suited for this task:
Irritant